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Compound of Interest

Compound Name: C.l. Basic red 24

Cat. No.: B1629531

CAS Number: 37216-10-7 Molecular Formula: C21H28NeOeS

This technical guide provides an in-depth overview of C.l. Basic Red 24, a synthetic dye with
applications in various industrial and research settings. The information is tailored for
researchers, scientists, and drug development professionals, offering detailed data,
experimental protocols, and visualizations of relevant processes.

Physicochemical Properties and Specifications

C.l. Basic Red 24, also known as C.I. 11088, is a single azo class dye. It presents as a dark
blue-light red powder and is soluble in water, forming a blue-red solution.[1] When introduced
to strong sulfuric acid, the dye appears scarlet and turns to a peach color upon dilution.

Property Value Reference
CAS Number 37216-10-7 [1112]
Molecular Formula C21H28N606S [1][2]
Molecular Weight 492.55 g/mol [11[2]
Colour Index 11088 [1]

Physical Appearance Dark Blue Light Red Powder [1]
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Synthesis and Manufacturing

The synthesis of C.I. Basic Red 24 involves a diazotization and coupling reaction. The
manufacturing process begins with the diazotization of 2-Cyano-4-nitroaniline. This is followed
by a coupling reaction with (N-ethylanilinoethyl)trimethylammonium methyl sulfate.

Below is a simplified workflow of the synthesis process:

@ Cyano-ireanine
((N-ethylanilinoethyl)trimethylammonium)——'GouP“ng Reaction > G'I' Basic Red 29

methyl sulfate

Click to download full resolution via product page

Caption: Synthesis workflow for C.l. Basic Red 24.

Experimental Protocols
Dyeing of Acrylic Fibers

C.l. Basic Red 24 is primarily used for dyeing acrylic and diacetate fibers. The following is a
general protocol for dyeing acrylic fibers:

Materials:

C.l. Basic Red 24

Acrylic fiber

Acetic acid

Sodium acetate

Water

Procedure:
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e Prepare a dyebath containing water, acetic acid, and sodium acetate.
e Dissolve the required amount of C.l. Basic Red 24 in the dyebath.
o Immerse the acrylic fiber in the dyebath.

» Raise the temperature of the dyebath to 120°C. The color of the dye remains stable at this
high temperature.

e Maintain the temperature for a specified duration to allow for dye uptake and fixation.
e Cool the dyebath and remove the dyed fiber.

» Rinse the fiber thoroughly with water to remove any unfixed dye.

e Dry the dyed acrylic fiber.

The resulting color on the acrylic fiber is a dark blue-light red, which appears yellowish under
tungsten light.

Adsorption Studies for Water Treatment

C.l. Basic Red 24 can be removed from aqueous solutions through adsorption processes. The
following protocol outlines a general procedure for studying the adsorption of this dye onto a
biosorbent.

Materials:

C.l. Basic Red 24 solution of known concentration

Biosorbent material (e.g., tree fern)[2]

pH meter

Shaker

Spectrophotometer

Procedure:
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e Prepare a stock solution of C.l. Basic Red 24.

e Prepare a series of dye solutions with different initial concentrations by diluting the stock
solution.

¢ Adjust the pH of each dye solution to the desired value.
e Add a known mass of the biosorbent to each dye solution.

o Place the solutions in a shaker and agitate at a constant speed and temperature for a
specific contact time to reach equilibrium.

 After equilibrium, separate the biosorbent from the solution by filtration or centrifugation.

o Measure the final concentration of C.l. Basic Red 24 in the supernatant using a
spectrophotometer at its maximum absorbance wavelength.

o Calculate the amount of dye adsorbed per unit mass of the adsorbent.

The experimental data can be fitted to various adsorption isotherm models (e.g., Langmuir,
Freundlich) to determine the adsorption capacity and mechanism.[3]
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Caption: Adsorption study workflow for C.l. Basic Red 24.
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Toxicity and Safety

While specific toxicity data for C.l. Basic Red 24 is limited in the provided search results,
general information on the toxicological testing of colorants is available. In vitro and in vivo
studies are conducted to assess the carcinogenic and toxic potential of dyes.[4] For instance,
some food dyes have been shown to induce malignant cell transformation in vitro and increase
tumor incidence in animal models.[4] It is important to handle all dyes, including C.l. Basic Red
24, with appropriate safety precautions, including the use of personal protective equipment, to
minimize exposure.

Analytical Methods

The quantification of dyes like C.l. Basic Red 24 in various matrices, including biological
samples, is crucial for research and safety assessments. Analytical methods such as liquid
chromatography coupled with tandem mass spectrometry (LC-MS/MS) are commonly
employed for the detection and quantification of synthetic dyes.[5] These methods offer high
sensitivity and selectivity, allowing for the analysis of complex mixtures.

Applications

The primary application of C.I. Basic Red 24 is in the dyeing of acrylic and diacetate fibers for
the textile industry. Its properties also make it suitable for use in printing inks and for coloring
paper.[1] Additionally, its characteristics as a basic dye suggest potential applications in
biological staining and as a component in the formulation of pigments.[1] The ability of this dye
to be removed from water by adsorption also indicates its relevance in environmental science
and water treatment research.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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